Cas no 77659-42-8 (N(alpha)-(4-Aminobutyryl)cystathionine)

• Product Name: N(alpha)-(4-Aminobutyryl)cystathionine
• CAS No: 77659-42-8
• MF: C₁₁H₂₁N₃O₅S
• MW: 307.366541624069
• CID: 568214
• Update Time: 2023-08-02

N(alpha)-(4-Aminobutyryl)cystathionine Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine,S-(2-amino-2-carboxyethyl)-N-(4-amino-1-oxobutyl)-, (R)- (9CI)
• N(alpha)-(4-aminobutyryl)cystathionine
• gamma-aminobutyryl-cystathionine
• S-(2-Amino-2-carboxyethyl)-N-(4-amino-1-hydroxybutylidene)homocysteine
• L-Homocysteine, S-(2-amino-2-carboxyethyl)-N-(4-amino-1-oxobutyl)-, (R)-
• N(alpha)-(4-Aminobutyryl)cystathionine

• Inchi： 1S/C11H21N3O5S/c12-4-1-2-9(15)14-8(11(18)19)3-5-20-6-7(13)10(16)17/h7-8H,1-6,12-13H2,(H,14,15)(H,16,17)(H,18,19)/t7-,8-/m0/s1
• InChI Key： HLZQGCPYTRRAMG-YUMQZZPRSA-N
• SMILES： S(C[C@@H](C(=O)O)N)CC[C@@H](C(=O)O)NC(CCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 340
• Topological Polar Surface Area: 181